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Compound of Interest

Compound Name: Gadolinium(III) nitrate hexahydrate

Cat. No.: B021557 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

Gadolinium(III) nitrate hexahydrate is paramount. This document provides immediate,

essential safety protocols, logistical information, and disposal plans to ensure laboratory safety

and operational integrity.

Gadolinium(III) nitrate hexahydrate is a strong oxidizer and can cause serious eye damage,

as well as skin and respiratory irritation.[1][2] Contact with combustible materials may lead to

fire.[3] It is also hygroscopic, meaning it readily absorbs moisture from the air. Adherence to the

following personal protective equipment (PPE) and handling protocols is critical to mitigate

risks.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following table summarizes the

required equipment when handling Gadolinium(III) nitrate hexahydrate.
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PPE Category Item
Specifications and
Standards

Eye and Face Protection
Chemical safety goggles or a

full face shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A full face

shield may be required for

supplementary protection.[1]

Hand Protection Protective gloves

Wear appropriate chemical-

resistant gloves to prevent skin

contact.

Body Protection
Long-sleeved clothing and a

chemical apron

Wear protective clothing to

prevent skin exposure.[4]

Respiratory Protection
NIOSH/MSHA-approved

respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed when

workplace conditions warrant a

respirator's use. Use in a well-

ventilated area is crucial.[5]

Handling and Storage Protocols
Safe handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Handling:

Always use in a well-ventilated area, such as a chemical fume hood.

Avoid breathing dust.[1][5]

Prevent contact with skin, eyes, and clothing.[5]
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Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

Avoid contact with combustible materials.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible substances such as strong acids, strong reducing agents,

finely powdered metals, and combustible materials.[3]

Do not store near combustible materials.[3]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Emergency Scenario Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[3]

Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.[3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[3] Remove and wash

contaminated clothing before reuse. If skin

irritation persists, seek medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms occur.[3]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[3]

Seek medical attention.

Spill

Evacuate the area.[1] Wear appropriate PPE.

Sweep or vacuum up the material and place it

into a suitable, labeled disposal container.[3]

Avoid generating dust. Prevent runoff into drains

and waterways.

Disposal Plan
Dispose of Gadolinium(III) nitrate hexahydrate and any contaminated materials in

accordance with all federal, state, and local regulations. Do not dispose of it with household

garbage.[2] Waste should be handled by an authorized hazardous or special waste collection

service.[1]

Workflow for Handling Gadolinium(III) Nitrate
Hexahydrate
The following diagram illustrates the standard workflow for safely handling Gadolinium(III)
nitrate hexahydrate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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